Letrozole Impurity B
Letrozole Impurity B
Letrozole isomeric impurity
Brand Name:
Vulcanchem
CAS No.:
113402-31-6
VCID:
VC0193496
InChI:
InChI=1S/C22H13N3/c23-13-16-1-7-19(8-2-16)22(20-9-3-17(14-24)4-10-20)21-11-5-18(15-25)6-12-21/h1-12,22H
SMILES:
C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)C3=CC=C(C=C3)C#N
Molecular Formula:
C22H13N3
Molecular Weight:
319.39
Letrozole Impurity B
CAS No.: 113402-31-6
Impurities
VCID: VC0193496
Molecular Formula: C22H13N3
Molecular Weight: 319.39
Purity: > 95%
CAS No. | 113402-31-6 |
---|---|
Product Name | Letrozole Impurity B |
Molecular Formula | C22H13N3 |
Molecular Weight | 319.39 |
IUPAC Name | 4-[bis(4-cyanophenyl)methyl]benzonitrile |
Standard InChI | InChI=1S/C22H13N3/c23-13-16-1-7-19(8-2-16)22(20-9-3-17(14-24)4-10-20)21-11-5-18(15-25)6-12-21/h1-12,22H |
SMILES | C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)C3=CC=C(C=C3)C#N |
Appearance | Off-White to Light Yellow Solid |
Melting Point | 164-167°C |
Description | Letrozole isomeric impurity |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 4,4’,4’’-Methylidynetrisbenzonitrile (Letrozole Impurity) |
PubChem Compound | 29933425 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume